Cas no 282523-44-8 (1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE)

• Product Name: 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE
• CAS No: 282523-44-8
• MF: C₂₀H₁₃Cl₂N₃O₃
• MW: 414.241522550583
• CID: 5268739
• Update Time: 2026-03-09

1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE
• 2-(4-chlorophenyl)-1-[(3-chlorophenyl)methoxy]-6-nitro-1H-1,3-benzodiazole
• 1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(3-chlorophenyl)methoxy]-6-nitro-

• Inchi： 1S/C20H13Cl2N3O3/c21-15-6-4-14(5-7-15)20-23-18-9-8-17(25(26)27)11-19(18)24(20)28-12-13-2-1-3-16(22)10-13/h1-11H,12H2
• InChI Key： SKATVAXGKUJJIY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)N(OCC2=CC=CC(Cl)=C2)C2=CC([N+]([O-])=O)=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE

Professional Introduction to Compound with CAS No. 282523-44-8 and Product Name: 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE

Compound with the CAS number 282523-44-8 and the product name 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzimidazole class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities. Benzimidazoles are well-known for their roles in various therapeutic applications, including antiviral, antibacterial, anticancer, and anti-inflammatory agents. The specific structure of this compound, featuring a nitro group and chloro-substituted benzyl and phenyl rings, contributes to its unique chemical properties and potential pharmacological effects.

The molecular framework of 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE is characterized by a benzimidazole core, which is a key pharmacophore responsible for its biological activity. The presence of a nitro group at the 6-position of the benzimidazole ring enhances its reactivity and can influence its interaction with biological targets. Additionally, the chloro-substituents on both the benzyl and phenyl rings contribute to the compound's lipophilicity and electronic properties, which are crucial factors in determining its binding affinity to biological receptors.

Recent research in medicinal chemistry has highlighted the importance of structural modifications in benzimidazole derivatives for optimizing their pharmacological profiles. The introduction of electron-withdrawing groups such as nitro groups can significantly alter the electronic distribution within the molecule, thereby affecting its binding interactions. In particular, studies have shown that nitro-substituted benzimidazoles exhibit potent activity against various enzymes and receptors involved in pathological processes. The compound in question, 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE, has been investigated for its potential in modulating these targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have been able to predict the binding modes of this compound with various biological targets. These studies suggest that it may interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The chloro-substituents on the aromatic rings are particularly noteworthy, as they have been shown to enhance binding affinity by improving hydrophobic interactions with biological targets.

The synthesis of 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include nitration of the benzimidazole core followed by selective chlorination at the 3-position of the benzyl group and at the 4-position of the phenyl ring. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro-substituents with high precision. These synthetic strategies not only highlight the sophistication of modern organic synthesis but also underscore the importance of tailored molecular design in developing novel pharmaceuticals.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that it exhibits significant inhibitory activity against several enzymes implicated in cancer metabolism. Additionally, it has shown potential in modulating inflammatory pathways by interacting with key signaling molecules. These findings are particularly exciting given the growing recognition of inflammation as a critical factor in various chronic diseases. Further investigation into its mechanism of action is warranted to fully elucidate its therapeutic potential.

The impact of structural modifications on pharmacokinetic properties cannot be overstated. The lipophilicity imparted by the chloro-substituents enhances membrane permeability, which is essential for drug absorption and distribution within the body. However, it is also important to balance lipophilicity with metabolic stability to ensure prolonged half-life and efficacy. Computational modeling has been instrumental in predicting these properties early in the drug discovery process, allowing for rapid optimization of lead compounds.

Future directions for research on 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE include exploring its efficacy in vivo through animal models and evaluating its safety profile through toxicological studies. Additionally, investigating analogs derived from this compound may provide insights into structure-function relationships and aid in developing more potent derivatives with improved therapeutic profiles. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

The development of novel pharmaceuticals is a complex endeavor that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and clinical medicine. The case of 1-[(3-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE exemplifies how targeted molecular design can lead to compounds with significant therapeutic potential. By integrating cutting-edge synthetic methods with advanced computational tools and rigorous biological evaluation, researchers continue to push the boundaries of drug discovery.